Cas no 85666-18-8 (2-BENZOFURANCARBOXYLIC ACID, 5-[2-(3-PYRIDINYL)ETHYL]-, ETHYL ESTER)
85666-18-8 structure
Product Name:2-BENZOFURANCARBOXYLIC ACID, 5-[2-(3-PYRIDINYL)ETHYL]-, ETHYL ESTER
CAS No:85666-18-8
MF:C18H17NO3
MW:295.332484960556
CID:3252391
PubChem ID:13364855
Update Time:2025-04-21
2-BENZOFURANCARBOXYLIC ACID, 5-[2-(3-PYRIDINYL)ETHYL]-, ETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 2-BENZOFURANCARBOXYLIC ACID, 5-[2-(3-PYRIDINYL)ETHYL]-, ETHYL ESTER
- DTXSID301207886
- 85666-18-8
- Ethyl 5-[2-(3-pyridinyl)ethyl]-2-benzofurancarboxylate
- SCHEMBL11063399
-
- Inchi: 1S/C18H17NO3/c1-2-21-18(20)17-11-15-10-13(7-8-16(15)22-17)5-6-14-4-3-9-19-12-14/h3-4,7-12H,2,5-6H2,1H3
- InChI Key: DDGQAHHFLANCTN-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCC)=CC2=C1C=CC(=C2)CCC1C=NC=CC=1
Computed Properties
- Exact Mass: 295.12084340Da
- Monoisotopic Mass: 295.12084340Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 52.3Ų
2-BENZOFURANCARBOXYLIC ACID, 5-[2-(3-PYRIDINYL)ETHYL]-, ETHYL ESTER Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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